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Compound of Interest

Compound Name: Choline bromide (D13)

CAS No.: 203645-64-1

Cat. No.: B1429314

Get Quote

Operational Safety Guide: Handling Choline
Bromide (D13)
Executive Summary: The Dual-Protection Mandate
Handling Choline Bromide-d13 (N,N,N-trimethyl-d9-1,1,2,2-d4-choline bromide) presents a

unique laboratory challenge that standard safety data sheets (SDS) often fail to capture. While

the biological hazard is classified as an irritant (Skin/Eye/Respiratory), the operational hazard is

its extreme hygroscopicity.

As a researcher, your PPE strategy must serve two masters:

Biological Safety: Protecting your mucous membranes from quaternary ammonium salt

irritation.

Data Integrity: Protecting the isotopic purity of the compound from atmospheric moisture

(H₂O), which compromises NMR baselines and quantitative stoichiometry.
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This guide synthesizes standard GHS compliance with "dry-chain" handling techniques

required for high-value deuterated isotopes.

Hazard Profile & Risk Assessment
Before selecting PPE, we must quantify the specific risks associated with this quaternary

amine.

Hazard Class GHS Classification Operational Implication

Inhalation STOT SE 3 (H335)

Fine dust generation during

weighing is the primary vector

for exposure. Causes

respiratory tract irritation.

Skin Contact Skin Irrit. 2 (H315)

Hygroscopic salts stick to skin

and draw moisture, creating

concentrated local irritation.

Eye Contact Eye Irrit. 2 (H319)

High risk during transfer.[1]

Crystalline dust can cause

physical abrasion and

chemical irritation.

Reactivity Hygroscopic

Critical: Rapidly absorbs

atmospheric water. This ruins

the mass accuracy of the

standard and introduces

unwanted H-signals in ¹H-

NMR.

PPE Specifications: The "Why" Behind the Gear
Do not default to generic lab safety. Use this targeted protection matrix.

A. Hand Protection: Nitrile (The Standard)
Material: Nitrile (Acrylonitrile Butadiene Rubber).
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Thickness: Minimum 5 mil (0.12 mm).

Why Nitrile? Natural rubber latex is avoided due to potential protein allergies and lower

resistance to organic solvents often used in conjunction with Choline Bromide (e.g.,

deuterated methanol or DMSO). Nitrile offers excellent resistance to quaternary ammonium

salts.

Double Gloving: Recommended during the weighing step. The outer glove protects the

sample from skin oils; the inner glove protects you if the outer glove tears.

B. Eye Protection: Seal vs. Shield
Standard Operation: Safety glasses with side shields (ANSI Z87.1).

Powder Handling:Chemical Splash Goggles are required if handling open powder outside a

glove box. Choline bromide dust is light and easily airborne; standard glasses allow dust to

bypass the lens via the top gap.

C. Respiratory Protection[2][3]
Primary Control: Chemical Fume Hood (Certified).

Secondary Control: If weighing must occur on an open bench (not recommended for D13

due to moisture), use an N95 or P100 particulate respirator.

Reasoning: The STOT SE 3 classification specifically flags respiratory irritation. Inhaling

hygroscopic dust dries mucous membranes rapidly, causing coughing and inflammation.

Decision Logic: PPE Selection
The following diagram illustrates the decision-making process for selecting the correct PPE

based on the state of the chemical.
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Start: Handling Choline Bromide (D13)

Determine Physical State

Solid / Powder Form

 Weighing/Transfer

Dissolved in Solvent

 Aliquoting/NMR Prep

Risk: Airborne Dust & 
Moisture Absorption

Risk: Splash & 
Solvent Toxicity

REQUIRED PPE:
1. Nitrile Gloves (Double)

2. Chemical Goggles
3. Lab Coat

4. Fume Hood or Glove Box

REQUIRED PPE:
1. Nitrile Gloves (Single)

2. Safety Glasses w/ Shields
3. Lab Coat

4. Fume Hood

Click to download full resolution via product page

Figure 1: Decision matrix for selecting PPE based on the physical state of Choline Bromide

D13.[2][3]

Operational Protocol: The "Dry Chain" Workflow
This protocol ensures safety while preventing the degradation of the deuterated compound.
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Phase 1: Preparation
Environment: Verify the relative humidity (RH) of the lab. If RH > 50%, consider using a glove

bag or glove box purged with Nitrogen or Argon.

Static Control: Deuterated salts are often fine, dry powders prone to static. Use an anti-static

gun on the weighing boat and spatula. Static discharge can scatter the powder, creating an

inhalation hazard.

Phase 2: The Transfer (Critical Step)
Don PPE: Put on lab coat, goggles, and double nitrile gloves.

Pre-Weigh: Tare the receiving vial (with cap) before opening the Choline Bromide container.

Open: Open the Choline Bromide D13 container inside the fume hood.

Transfer: Rapidly transfer the required amount. Do not leave the stock container open.

Tip: If the compound has clumped (hygroscopic "caking"), do not chip at it aggressively, as

this ejects particulates. Gently break it apart with a clean, dry spatula.

Seal: Immediately recap the stock container and wrap with Parafilm to ensure a moisture

barrier.

Phase 3: Dissolution & Cleanup
Solvent Addition: Add the deuterated solvent (e.g., D₂O, MeOD) immediately to the weighed

solid. Once in solution, the dust hazard is eliminated.

Doffing: Remove outer gloves and dispose of them as contaminated waste. Wash hands

immediately to remove any traces of salt that may have migrated.

Emergency Response & Disposal
Accidental Exposure

Skin: Wash with copious amounts of soap and lukewarm water for 15 minutes. Cold water

may not dissolve the salt efficiently; hot water opens pores.
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Eyes: Flush immediately at an eyewash station for 15 minutes. Hold eyelids open.

Inhalation: Move to fresh air immediately. If breathing is difficult, seek medical attention

(STOT SE 3 indicates potential for respiratory distress).

Disposal Strategy
Classification: Choline Bromide is a chemical waste.[4]

Segregation:

Solid Waste: Dispose of contaminated weighing boats and paper in "Solid Hazardous

Waste."

Liquid Waste: If dissolved in deuterated chloroform (CDCl₃), it must go to Halogenated

Waste. If dissolved in D₂O or Methanol-d4, it generally goes to Non-Halogenated Waste

(check local EHS regulations regarding the bromide ion).

Workflow Visualization
The following diagram outlines the safe handling lifecycle.

1. Prep Area
(Anti-static check)

2. Don PPE
(Double Nitrile)

3. Open Container
(In Fume Hood)

4. Transfer & Weigh
(Minimize Air Exposure)

5. Reseal Stock
(Parafilm)

6. Solubilize
(Eliminate Dust Hazard)Next Use

7. Waste Disposal
(Segregate Streams)

Click to download full resolution via product page

Figure 2: Step-by-step workflow for handling hygroscopic deuterated salts.

References
Thermo Fisher Scientific. (2021). Safety Data Sheet: Choline Bromide. Retrieved from

Sigma-Aldrich. (2023). Product Specification: Choline bromide-d13. Retrieved from [5]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/pdf/Navigating_the_Isotopic_Landscape_A_Technical_Guide_to_the_Safe_Handling_of_Deuterated_Compounds.pdf
https://www.benchchem.com/product/b1429314/docs?utm_src=pdf-body-img#personal-protective-equipment-for-handling-choline-bromide-d13
http://ccc.chem.pitt.edu/wipf/Web/Air_sensitive_techniques.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1429314?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Occupational Safety and Health Administration (OSHA). (n.d.). Personal Protective

Equipment: Glove Selection Chart. Retrieved from [6]

Cambridge Isotope Laboratories. (2022). Handling and Storage of Deuterated Solvents and

Reagents. Retrieved from

PubChem. (n.d.). Choline Bromide Compound Summary. National Library of Medicine.

Retrieved from

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b1429314?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1429314?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

